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Compound of Interest

Compound Name: C.l. Disperse Red 86

Cat. No.: B077459

A Comparative Analysis of Disperse Red 86 and Azo-Based Red Disperse Dyes for Synthetic
Fibers

This guide provides a detailed comparison between Disperse Red 86, an anthraquinone-based
dye, and a selection of common azo-based red disperse dyes. The focus is on their
performance characteristics, particularly on polyester, supported by quantitative fastness data
and standardized experimental protocols. This document is intended for researchers and
professionals in the fields of materials science, textiles, and dye chemistry.

Introduction to Disperse Dyes: Anthraquinone vs.
Azo Structures

Disperse dyes are non-ionic colorants with low water solubility, designed for dyeing
hydrophobic synthetic fibers like polyester, nylon, and acetate. They are applied as a fine
aqueous dispersion and diffuse into the fiber structure under high temperature and pressure.
The two most significant chemical classes within disperse dyes are the azo and anthraquinone
types, which together account for a vast majority of the market.

e Azo Dyes: Characterized by the presence of one or more azo groups (-N=N-) linking
aromatic rings. This class is known for its versatility, cost-effectiveness, and high color
strength (high molar extinction coefficients). The color gamut is extensive, though achieving
bright blue and green shades can be challenging.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b077459?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Anthraquinone Dyes: Based on the 9,10-anthraquinone skeleton. These dyes are renowned
for their exceptional brightness, particularly in the red, violet, and blue shades, and generally
exhibit very good light fastness. However, they tend to have lower color strength compared
to azo dyes, making them relatively more expensive for achieving deep shades.
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Caption: Classification of major disperse dye chemical structures.

Dye Profiles and Performance Data

The performance of a dye is primarily evaluated by its fastness properties, which measure its
resistance to various environmental factors. The most critical of these are fastness to washing,
light, and sublimation (dry heat).

Disperse Red 86 (Anthraquinone Type)

Disperse Red 86 is an anthraquinone dye that produces a brilliant blue-toned pink or red
shade.[1] It is widely used for dyeing polyester and its blends, as well as acetate and
polyamide fibers.[1]

C.l. Name: Disperse Red 86

C.l. Number: 62175

CAS Number: 81-68-5/ 12223-43-7

Chemical Class: Anthraquinone

Molecular Formula: C22H18N205S
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Selected Azo-Based Red Disperse Dyes

For this comparison, three representative monoazo red dyes known for their application on
polyester have been selected: Disperse Red 1, Disperse Red 73, and Disperse Red 167.

e C.I. Name: Disperse Red 1

C.l. Number: 11110

[e]

CAS Number: 2872-52-8

o

[¢]

Chemical Class: Monoazo[2]

[¢]

Molecular Formula: C16H1sN4Os3[2]

e C.I. Name: Disperse Red 73

C.l. Number: 11116

o

[¢]

CAS Number: 16889-10-4[3]

[¢]

Chemical Class: Monoazo[3]

[e]

Molecular Formula: C1sH16NeO2[3]

e C.l. Name: Disperse Red 167

C.l. Number: 11338

[¢]

CAS Number: 61968-52-3 / 26850-12-4

o

[e]

Chemical Class: Monoazo[4]

o

Molecular Formula: C23H26CINsO7[4]

Quantitative Performance Comparison

The following table summarizes the fastness properties of Disperse Red 86 and the selected
azo dyes on polyester fabric. Ratings are based on standard gray scales (1-5 for
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wash/sublimation, 1-8 for light), where a higher number indicates better fastness.

Test Disperse Disperse Disperse Disperse
Property
Standard Red 86 Red 1 Red 73 Red 167
Light ISO 105-B02 Moderate-
7[1] 6[5] 7-8[6][7]
Fastness [ AATCC 16.3 Good?
Wash
Fastness ISO 105-C06
4-5[1] Good 5[5] 5[6]
(Color / AATCC 61
Change)
Sublimation
ISO 105-P0O1 Low-
Fastness 4-5[1] 3-4[8] 5[6]
[ AATCC 117 Moderate
(180°C)

1Specific numerical data for Disperse Red 1 is less consistently published; however, literature
suggests its light fastness is generally moderate to good but lower than high-performance
anthraquinone or specialized azo dyes.[9]

Experimental Protocols

Accurate and reproducible evaluation of dye performance relies on standardized testing
methodologies. Below are the detailed protocols for the key fastness tests cited in this guide.
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Caption: General experimental workflow for dye fastness testing.

Colorfastness to Laundering (Based on ISO 105-C06 /
AATCC 61)

This test evaluates the resistance of a textile's color to repeated home or commercial

laundering.
o Apparatus: Launderometer, stainless steel containers (canisters), and stainless steel balls.

e Specimen Preparation: A textile specimen (e.g., 10x4 cm) is sewn together with a multifiber
adjacent fabric of the same size.[1] The multifiber fabric contains strips of different common
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fibers (e.g., acetate, cotton, nylon, polyester, acrylic, wool) to evaluate color staining.

e Procedure:

o Prepare a detergent solution (e.g., 4 g/L ECE reference detergent) in grade 3 water.
Sodium perborate may be added for tests simulating bleaching.[10]

o Place the composite specimen, the required volume of detergent solution (e.g., 150 mL),
and a specified number of steel balls (e.g., 10) into a stainless steel canister.[2][10]

o Seal the canisters and place them in the launderometer.

o Operate the machine for a specified time and temperature (e.g., 45 minutes at 49°C for
AATCC 61 Test 2A).[11][12]

o After the cycle, remove the specimens, rinse them thoroughly with deionized water, and
dry them in air at a temperature not exceeding 60°C.[11]

» Evaluation: The change in color of the test specimen and the degree of staining on each fiber
of the multifiber fabric are assessed by comparing them to the original fabric under standard
lighting using the Gray Scale for Color Change and the Gray Scale for Staining, respectively.
Ratings are from 1 (poor) to 5 (excellent).[13]

Colorfastness to Light (Based on ISO 105-B02 /| AATCC
16.3)

This method assesses a material's resistance to fading from exposure to an artificial light
source that simulates natural sunlight.

» Apparatus: Xenon-arc lamp test chamber equipped with appropriate light filters (simulating
sunlight through window glass), a black panel thermometer, and controls for humidity.[14][15]

o Reference Materials: Blue Wool Standards (ISO uses a 1-8 scale; AATCC uses an L2-L9
scale). These are a series of blue wool fabrics with known, progressively higher
lightfastness.[16][17]

e Procedure:
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o Mount the test specimens in holders, partially covering each with an opaque mask to
create an unexposed area for comparison.[18]

o Place the mounted specimens and a set of Blue Wool Standards into the xenon-arc
chamber.

o Expose the specimens and standards simultaneously to the light source under controlled
conditions of temperature (e.g., 63°C black panel temperature) and relative humidity.[14]

o The exposure continues until a specified endpoint is reached, often defined by the fading
of a particular Blue Wool Standard to a specific step on the Gray Scale (e.g., until Blue
Wool #7 fades to Gray Scale 4).[16]

« Evaluation: The change in color of the exposed portion of the test specimen is compared to
the unexposed portion. The lightfastness rating is the number of the Blue Wool Standard that
shows a similar amount of fading. The scale is 1 (very poor) to 8 (outstanding).[19]

Colorfastness to Dry Heat / Sublimation (Based on ISO
105-P01 / AATCC 117)

This test determines the resistance of a colorant to migrating or sublimating from the fabric
when subjected to dry heat, as in ironing, pleating, or heat-setting processes.

o Apparatus: A heat press or scorch tester with two parallel plates capable of maintaining a
precise and uniform temperature.[20][21]

e Procedure:

o Create a composite specimen by placing the dyed fabric sample between two undyed
fabrics (typically polyester and/or cotton).

o Preheat the heating device to the specified test temperature (e.g., 150°C, 180°C, or
210°C).[20]

o Place the composite specimen in the device and apply a defined pressure (e.g., 4t1 kPa)
for a specific duration (e.g., 30 seconds).[22][23]
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o Remove the specimen and allow it to condition in a standard atmosphere for at least 4
hours.[23]

o Evaluation: Assess the change in color of the original dyed specimen and the staining on the
adjacent undyed fabrics using the respective gray scales. The rating is from 1 (poor) to 5
(excellent).[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comparative study of Disperse Red 86 and azo-based
red disperse dyes]. BenchChem, [2025]. [Online PDF]. Available at:
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azo-based-red-disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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